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Compound of Interest

Compound Name: Guanidine, monobenzoate

Cat. No.: B15178269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for Guanidine,
monobenzoate (also known as Guanidinium benzoate), intended for use by professionals in

research and drug development. This document summarizes key toxicological data, outlines

experimental methodologies for cited studies, and presents a potential mechanism of action.

Chemical Identification and Physical Properties
Guanidine, monobenzoate is the salt formed from the strong organic base guanidine and the

carboxylic acid, benzoic acid.
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Property Value Source

Synonyms
Guanidinium benzoate,

Guanidine, benzoate (1:1)
-

CAS Number 26739-54-8 -

Molecular Formula C₈H₁₁N₃O₂ MOLBASE

Molecular Weight 181.19 g/mol MOLBASE

Boiling Point 249.3°C at 760 mmHg MOLBASE

Flash Point 111.4°C MOLBASE

Vapor Pressure 0.0122 mmHg at 25°C MOLBASE

Chemical Stability
Stable under recommended

storage conditions.
MOLBASE

Hazard Identification and GHS Classification
The following GHS classification is based on available data, which may be for a mixture

containing guanidinium benzoate. A definitive GHS classification for the pure substance is not

currently available.

GHS Classification:

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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Precautionary Statements:

Prevention: P264 (Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke

when using this product), P280 (Wear protective gloves/ eye protection/ face protection).

Response: P301 + P312 (IF SWALLOWED: Call a POISON CENTER or doctor/ physician if

you feel unwell), P330 (Rinse mouth), P302 + P352 (IF ON SKIN: Wash with plenty of soap

and water), P332 + P313 (If skin irritation occurs: Get medical advice/ attention), P362 (Take

off contaminated clothing and wash before reuse), P305 + P351 + P338 (IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing), P337 + P313 (If eye irritation persists: Get medical advice/ attention).

Disposal: P501 (Dispose of contents/ container to an approved waste disposal plant).

Toxicological Data
The following tables summarize the available quantitative toxicological data for Guanidinium

benzoate.

Endpoint Species Route Value Test Guideline

LD₅₀ Rat (female) Oral 1000 mg/kg

OECD Test

Guideline 401[1]

[2]

LD₅₀
Rat (male and

female)
Dermal > 2000 mg/kg

OECD Test

Guideline 402[1]

[2]

Endpoint Species Result Test Guideline

Skin

Corrosion/Irritation
Rabbit No skin irritation

OECD Test Guideline

404[1][2]

Experimental Protocols
The following are detailed methodologies for the key toxicological studies cited in this guide.
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OECD Test Guideline 401: Acute Oral Toxicity
Principle: To determine the short-term adverse effects of a substance administered orally in a

single dose or multiple doses within 24 hours. The test aims to identify the dose that is lethal

to 50% of the test animals (LD₅₀).

Test Animals: Healthy, young adult rats of a single sex (females are often preferred). Animals

are fasted overnight before administration of the test substance.

Administration: The test substance is administered by gavage using a stomach tube or a

suitable intubation cannula. The substance is typically dissolved in an aqueous solution if

possible, or in an oil vehicle like corn oil. The volume administered is generally limited to 1

ml/100 g of body weight for non-aqueous solutions and 2 ml/100 g for aqueous solutions.

Dosage: Graduated doses are administered to several groups of animals, with one dose

level per group.

Observations: Animals are observed for mortality, signs of toxicity, and behavioral changes

shortly after dosing, periodically during the first 24 hours, and then daily for a total of 14

days. Body weight is recorded weekly.

Pathology: All animals that die during the test and all surviving animals at the end of the 14-

day observation period are subjected to a gross necropsy.

OECD Test Guideline 402: Acute Dermal Toxicity
Principle: To assess the potential for a substance to cause adverse effects from a single,

short-term dermal exposure.

Test Animals: Healthy, young adult rats with healthy, intact skin are used. Typically, a single

sex (often female) is sufficient.

Preparation: The day before the test, the fur is removed from the dorsal/flank area of the

animals (approximately 10% of the total body surface area).

Administration: The test substance is applied uniformly over the shaved area. For solid

materials, they should be moistened with a small amount of water or a suitable vehicle to
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ensure good contact with the skin. The treated area is then covered with a porous gauze

dressing and non-irritating tape for a 24-hour exposure period.

Dosage: A limit test is often performed at a dose of 2000 mg/kg body weight. If toxicity is

observed, a full study with multiple dose groups may be conducted.

Observations: Animals are observed for signs of toxicity and mortality daily for at least 14

days. Body weights are recorded at least weekly.

Pathology: All animals undergo a gross necropsy at the end of the study.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

Principle: To determine the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) inflammatory changes to the skin.

Test Animals: Healthy, young adult albino rabbits with intact skin are the preferred species.

Administration: A small area of the animal's skin (approximately 6 cm²) is shaved. The test

substance (0.5 mL for liquids or 0.5 g for solids) is applied to the test site and covered with a

gauze patch and a semi-occlusive dressing for a 4-hour exposure period. An untreated area

of skin serves as a control.

Observations: After the 4-hour exposure, the residual test substance is removed. Skin

reactions (erythema and edema) are graded and recorded at 60 minutes, 24, 48, and 72

hours after patch removal. If effects persist, observations may continue for up to 14 days to

assess reversibility.

Scoring: Skin reactions are scored based on a numerical grading system for erythema

(redness) and edema (swelling). The mean scores for each observation time point are

calculated to determine the irritation potential.

Potential Mechanism of Toxicity
While the precise molecular mechanisms of toxicity for Guanidine, monobenzoate are not

extensively characterized, some guanidinium compounds have been shown to interact with ion
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channels. One study on a related compound, p-nitrophenyl-p'-guanidinium benzoate,

demonstrated an inhibitory effect on the progesterone-induced influx of calcium ions in

spermatocytes. This suggests a potential mechanism of action involving the modulation of

calcium signaling pathways.

The guanidinium group, being positively charged at physiological pH, can interact with

negatively charged residues in proteins, including ion channels and enzymes. This interaction

could lead to a disruption of normal cellular processes that are dependent on calcium signaling,

such as neurotransmission, muscle contraction, and fertilization.

Signaling Pathway Diagram
The following diagram illustrates a hypothetical mechanism where Guanidinium benzoate

inhibits a calcium channel, thereby blocking the downstream signaling cascade.
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Caption: Hypothetical inhibition of a calcium channel by Guanidinium benzoate.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed. Wear personal protective

equipment, including chemical-resistant gloves, safety glasses, and a lab coat.

Storage: Keep container tightly closed in a dry and well-ventilated place.
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First-Aid Measures
If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Disclaimer
This document is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS) provided by the manufacturer. It is the responsibility

of the user to conduct a thorough risk assessment before handling this chemical. All laboratory

work should be conducted in accordance with established safety protocols and under the

supervision of qualified personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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